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Compound of Interest

Compound Name: ER-819762

Cat. No.: B15581682

Audience: Researchers, scientists, and drug development professionals.

Introduction ER-819762 is a potent and selective antagonist of the prostaglandin E2 (PGE2)
receptor subtype 4 (EP4). The EP4 receptor is a G-protein coupled receptor that, upon
activation by its endogenous ligand PGE2, stimulates adenylyl cyclase and increases
intracellular cyclic AMP (cCAMP) levels.[1][2][3] This signaling pathway is implicated in various
physiological and pathophysiological processes, including inflammation, cancer, and bone
metabolism.[2][3][4] Given its role as a key signaling modulator, ER-819762 is a valuable tool
for investigating the biological functions of the EP4 receptor.

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. Dimethyl sulfoxide (DMSQO) is a common solvent for preparing
concentrated stock solutions of organic molecules like ER-819762 due to its high solubilizing
capacity.[5][6] This document provides detailed protocols for the preparation, storage, and use
of ER-819762 stock solutions in DMSO.

Quantitative Data Summary

While specific quantitative solubility data for ER-819762 in DMSO is not widely published, it is
known to be soluble in DMSO for the preparation of stock solutions used in biological assays.
Researchers should perform a small-scale solubility test to determine the optimal concentration
for their specific lot of the compound.
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Property

Data

Source

Compound Name

ER-819762

N/A

Mechanism of Action

Antagonist of Prostaglandin E2
Receptor 4 (EP4)

[1]

Primary Solvent

Dimethyl Sulfoxide (DMSO)

[5117]

Known In Vitro Activity

Suppresses human EP4
receptor-mediated cell
signaling (IC50 =59 £ 6
nmol-L-1 in a cCAMP-

dependent reporter assay)

[1]

Storage (Powder)

-20°C for up to 3 years

[8](9]

Storage (in DMSO)

-80°C for up to 6 months;
-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[8]1°]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock

Solution in DMSO

This protocol describes the steps for preparing a concentrated stock solution of ER-819762 in

DMSO. It is recommended to start with a small quantity to confirm solubility before proceeding

with larger amounts.

Materials:

ER-819762 (solid powder)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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e \ortex mixer
e Pipettors and sterile tips
Procedure:

o Pre-weighing Preparation: Allow the vial of ER-819762 to equilibrate to room temperature
before opening to prevent condensation of moisture.

o Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh the
desired amount of ER-819762 powder into the tube.

o Solvent Addition: Calculate the volume of DMSO required to achieve the desired stock
concentration (e.g., 10 mM). Add the calculated volume of anhydrous DMSO to the tube
containing the compound.

o Dissolution: Cap the tube securely. Vortex the solution vigorously for 1-2 minutes to facilitate
dissolution. If necessary, gentle warming (up to 37°C) or brief sonication can be used to aid
solubilization. Visually inspect the solution to ensure there are no visible particulates.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile, tightly sealed tubes to minimize freeze-thaw cycles.

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date, and solvent. Store the aliquots at -20°C for short-term storage (up to one month) or at
-80°C for long-term storage (up to six months).[8][9]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol outlines the preparation of diluted working solutions from a concentrated DMSO
stock for use in aqueous-based biological assays, such as cell culture experiments.

Materials:

o Concentrated ER-819762 DMSO stock solution (from Protocol 1)
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 Sterile aqueous buffer or cell culture medium
e Vortex mixer
o Sterile tubes and pipette tips

Procedure:

Thawing Stock Solution: Thaw one aliquot of the concentrated DMSO stock solution at room
temperature.

 Intermediate Dilutions (Optional but Recommended): To prevent precipitation of the
compound, it is best to perform serial dilutions in DMSO first before adding to the final
agueous medium.[5]

 Final Dilution: Add the final, diluted DMSO stock solution to the pre-warmed aqueous buffer
or cell culture medium. The final concentration of DMSO in the assay should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

e Mixing: Immediately after adding the compound to the aqueous medium, mix the solution
thoroughly by vortexing or repeated pipetting to ensure homogeneity and minimize
precipitation.

o Control Preparation: Always prepare a vehicle control containing the same final
concentration of DMSO as the experimental samples.[5]

o Usage: Use the freshly prepared working solution immediately for your experiment. Do not
store aqueous working solutions for extended periods.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing DMSO stock and aqueous working solutions of ER-819762.

Signaling Pathway

ER-819762 acts by blocking the binding of prostaglandin E2 (PGE2) to the EP4 receptor. This
prevents the Gs alpha subunit of the associated G-protein from activating adenylyl cyclase,
thereby inhibiting the production of cyclic AMP (cAMP) and the subsequent activation of
downstream effectors like Protein Kinase A (PKA).[1][3][4]
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Caption: Inhibition of the PGE2-EP4-cAMP signaling pathway by ER-819762.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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